Cas no 82499-10-3 (6-[(pyridin-2-ylmethyl)sulfanyl]-5H-purine)

• Product name: 6-[(pyridin-2-ylmethyl)sulfanyl]-5H-purine
• CAS No: 82499-10-3
• MF: C₁₁H₉N₅S
• MW: 243.28766
• CID: 1806193
• PubChem ID: 95967

6-[(pyridin-2-ylmethyl)sulfanyl]-5H-purine Chemical and Physical Properties

Names and Identifiers

• 6-[(pyridin-2-ylmethyl)sulfanyl]-5H-purine
• Purine, 6-(2-pyridylmethylthio)-
• 82499-10-3
• NSC 45146
• 1H-Purine, 6-[(2-pyridinylmethyl)thio]-
• NSC-45146
• Purine, 6-((2-pyridylmethyl)thio)-
• DTXSID70231783
• 1H-Purine, 6-((2-pyridinylmethyl)thio)-
• AX 55
• NSC45146
• 6-((2-Pyridinylmethyl)thio)purine
• STK519483
• 6-[(pyridin-2-ylmethyl)sulfanyl]-7h-purine
• SCHEMBL15452459
• 6-((Pyridin-2-ylmethyl)thio)-7H-purine
• BRN 0618003
• AKOS005177090
• 6-((2-Pyridylmethyl)thio)purine
• 87179-45-1

• Inchi： InChI=1S/C11H9N5S/c1-2-4-12-8(3-1)5-17-11-9-10(14-6-13-9)15-7-16-11/h1-4,6-7H,5H2,(H,13,14,15,16)
• InChI Key： IMNOEUFZITUSSY-UHFFFAOYSA-N
• SMILES： C1=CC=NC(=C1)CSC2=NC=NC3=C2NC=N3

Computed Properties

• Exact Mass: 243.05786648g/mol
• Monoisotopic Mass: 243.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.6Ų